3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to a class of fused heterocyclic systems containing a 1,2,4-triazine core integrated with benzoxazepine. The structure features a propylsulfanyl group at position 3 and a 2-thienyl substituent at position 6 (). The compound’s synthesis likely involves condensation or heterocyclization reactions common to triazine derivatives (–3).
Properties
IUPAC Name |
3-propylsulfanyl-6-thiophen-2-yl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4OS2/c1-2-9-24-17-19-16-14(20-21-17)11-6-3-4-7-12(11)18-15(22-16)13-8-5-10-23-13/h3-8,10,15,18H,2,9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHGQOXLKIZHWIO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC=CS4)N=N1 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4OS2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a heterocyclic compound with a complex structure that includes both sulfur and nitrogen atoms. Its unique arrangement of functional groups suggests potential biological activities, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound based on available research findings.
Structural Characteristics
The compound features:
- Triazino-benzoxazepine core : A structure that may contribute to its pharmacological properties.
- Propylsulfanyl group : This moiety can enhance lipophilicity and influence interactions with biological targets.
- Thienyl group : Adds structural diversity and may play a role in the compound's reactivity and biological effects.
Biological Activities
Preliminary studies indicate that 3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine may exhibit various biological activities. Key areas of interest include:
- Antimicrobial Activity : Compounds with similar structures have shown varying degrees of effectiveness against bacterial pathogens. For example, benzoxazepine derivatives have demonstrated limited antimicrobial activity against specific Gram-positive bacteria and fungi .
- Anticancer Activity : Research has indicated that benzoxazepine derivatives can exhibit cytotoxic effects on solid tumor cell lines. The extent of this activity often depends on the specific cancer type being studied. Some studies have reported significant anti-cancer properties linked to the modulation of pro-inflammatory cytokines like IL-6 and TNF-α .
- Anti-inflammatory Properties : The potential for anti-inflammatory action has been suggested through studies examining the effects of related compounds on inflammatory pathways .
Case Studies and Research Findings
Several studies have explored the biological activities of compounds structurally related to 3-(Propylsulfanyl)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine:
- Antimicrobial Study : A study evaluating benzoxazepine derivatives revealed their effectiveness against certain bacterial strains but noted limited overall antimicrobial efficacy . The study tested compounds against various microorganisms including Staphylococcus aureus and Escherichia coli.
- Cytotoxicity Assays : In vitro assays demonstrated that some benzoxazepine derivatives could inhibit cancer cell proliferation significantly. The results varied depending on the cancer cell line used, suggesting a need for further exploration into structure-activity relationships .
- Inflammatory Response Modulation : Research indicated that certain derivatives could modulate inflammatory responses in vitro by affecting cytokine release from immune cells . This suggests potential therapeutic applications in treating inflammatory diseases.
Comparative Analysis Table
| Activity Type | Related Compounds | Observed Effects |
|---|---|---|
| Antimicrobial | Benzoxazepine derivatives | Limited activity against specific bacteria |
| Anticancer | Various benzoxazepines | Cytotoxicity observed in solid tumor lines |
| Anti-inflammatory | Related heterocycles | Modulation of IL-6 and TNF-α release |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes structural analogs and their key characteristics:
Structural and Functional Insights
- Sulfanyl Group Variations: Methyl/Propyl/Butyl/Hexyl: Shorter chains (methyl) increase polarity, while longer chains (hexyl) enhance membrane permeability (). The propylsulfanyl group in the target compound offers a compromise between solubility and lipophilicity.
Aryl Substituents :
- Biological Activity: Triazine derivatives in and exhibit anti-HIV and anticancer activity, with substituents like bromine or methoxy enhancing efficacy.
Preparation Methods
Thiol-Alkylation for Propylsulfanyl Incorporation
Reactants : Triazino-benzoxazepine intermediate and 1-bromopropane.
Conditions :
Suzuki-Miyaura Coupling for Thienyl Group
Reactants : Boronic ester of 2-thienyl and halogenated benzoxazepine.
Conditions :
Integrated Synthetic Pathways
The most efficient routes combine benzoxazepine formation, triazino annulation, and functionalization in a modular sequence:
Pathway 1 :
-
Benzoxazepine synthesis (Method A).
-
Triazino ring formation via hydrazine cyclization.
-
Propylsulfanyl introduction via thiol-alkylation.
Total Yield : 42%.
Pathway 2 :
-
Benzoxazepine synthesis (Method B).
-
CuAAC for triazino ring.
Optimization and Challenges
Regioselectivity in Triazino Formation
Purification Challenges
-
Problem : Co-elution of sulfanyl byproducts in column chromatography.
-
Resolution : Employ preparative HPLC with C18 columns and acetonitrile/water gradients.
Comparative Data Table: Key Synthetic Methods
Q & A
Q. What frameworks support rigorous analysis of structure-property relationships in this compound class?
- Methodological Answer :
- Cheminformatics : Build databases of triazino-benzoxazepine derivatives (e.g., substituent patterns, synthetic yields) using tools like KNIME or RDKit .
- Multivariate Analysis : PCA (Principal Component Analysis) to correlate structural descriptors (e.g., Hammett σ) with observed properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
